![molecular formula C17H16N2O5 B5188571 isopropyl 2-(4-amino-3-nitrobenzoyl)benzoate](/img/structure/B5188571.png)
isopropyl 2-(4-amino-3-nitrobenzoyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Isopropyl 2-(4-amino-3-nitrobenzoyl)benzoate, also known as ANI, is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. ANI is a derivative of the compound 2-(4-amino-3-nitrophenyl)propionate (ANP) and has been shown to have a variety of biochemical and physiological effects. In
Mechanism of Action
The mechanism of action of isopropyl 2-(4-amino-3-nitrobenzoyl)benzoate involves the inhibition of NOS activity. NOS catalyzes the conversion of L-arginine to NO and citrulline. By inhibiting NOS activity, this compound reduces the production of NO in the brain. NO is involved in a variety of physiological processes, including vasodilation, neurotransmission, and immune response. By modulating NO signaling, this compound may be able to affect these processes.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In addition to inhibiting NOS activity, this compound has been shown to reduce the production of reactive oxygen species (ROS) and to increase the expression of antioxidant enzymes. This compound has also been shown to reduce the activation of microglia, which are immune cells in the brain that play a role in neuroinflammation. These effects suggest that this compound may have neuroprotective properties and could be useful in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One advantage of isopropyl 2-(4-amino-3-nitrobenzoyl)benzoate is that it is a relatively stable compound that can be easily synthesized and purified. This compound has also been shown to have low toxicity in vitro and in vivo. However, one limitation of this compound is that it is a relatively new compound and its effects have not been extensively studied in vivo. Additionally, this compound has been shown to have low solubility in aqueous solutions, which may limit its use in certain experimental settings.
Future Directions
There are several future directions for research on isopropyl 2-(4-amino-3-nitrobenzoyl)benzoate. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. This compound has been shown to have neuroprotective properties and may be able to modulate NO signaling, which is involved in the pathogenesis of these diseases. Another area of interest is the development of new derivatives of this compound with improved solubility and bioavailability. These compounds could be useful in a variety of experimental settings and may have potential therapeutic applications. Finally, further studies are needed to determine the safety and efficacy of this compound in vivo, particularly in the context of long-term use.
Synthesis Methods
The synthesis method for isopropyl 2-(4-amino-3-nitrobenzoyl)benzoate involves the reaction of ANP with isopropyl chloroformate and triethylamine in anhydrous dichloromethane. The resulting compound is then reacted with 4-aminobenzoic acid in the presence of N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine to yield this compound. The purity of the compound is confirmed using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.
Scientific Research Applications
Isopropyl 2-(4-amino-3-nitrobenzoyl)benzoate has been used in a variety of scientific research applications, including the study of neuronal plasticity, learning and memory, and neurodegenerative diseases. This compound has been shown to inhibit the activity of the enzyme nitric oxide synthase (NOS), which is involved in the production of nitric oxide (NO) in the brain. NO is a signaling molecule that plays a role in neuronal plasticity and is involved in learning and memory processes. By inhibiting NOS activity, this compound may be able to modulate NO signaling and affect these processes.
Properties
IUPAC Name |
propan-2-yl 2-(4-amino-3-nitrobenzoyl)benzoate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O5/c1-10(2)24-17(21)13-6-4-3-5-12(13)16(20)11-7-8-14(18)15(9-11)19(22)23/h3-10H,18H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWLNITKFPXGJAS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC(=O)C1=CC=CC=C1C(=O)C2=CC(=C(C=C2)N)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.